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Compound of Interest

Compound Name: hexaaquacopper(II)

Cat. No.: B1237508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and

crystallization of hexaaquacopper(II) perchlorate, --INVALID-LINK--₂, a compound of interest

in various fields of chemical research. The protocols outlined below are designed to yield high-

quality single crystals suitable for X-ray crystallographic analysis.

Introduction
Hexaaquacopper(II) perchlorate is a metal salt that forms blue, hygroscopic crystals.[1] The

coordination complex consists of a central copper(II) ion octahedrally coordinated by six water

molecules, with perchlorate ions acting as counter-anions.[2] The preparation of single crystals

of this compound is essential for detailed structural elucidation, which can inform research in

coordination chemistry, materials science, and catalysis.

Safety Precautions
EXTREME CAUTION IS ADVISED. Perchlorate salts are strong oxidizing agents and can be

explosive, especially when in contact with organic materials, reducing agents, or when heated.

[1] All work should be conducted in a certified chemical fume hood, and appropriate personal

protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant

gloves, must be worn at all times. Avoid friction, impact, or static electricity ignition sources.
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Data Presentation
The crystallographic data for hexaaquacopper(II) perchlorate is summarized in the table

below. This data is critical for the identification and characterization of the synthesized crystals.

Parameter Value

Chemical Formula --INVALID-LINK--₂

Molecular Weight 370.54 g/mol

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions a = 5.137(1) Å, b = 22.991(3) Å, c = 13.849(2) Å

β = 90.66(1)°

Volume (V) 1635.4(4) Å³

Z (Formula units/cell) 6

Calculated Density (Dx) 2.26 g/cm³

Radiation Mo Kα (λ = 0.71069 Å)

Temperature 296 K

Appearance Blue crystalline solid

Data sourced from Acta Crystallographica Section C, 1989, 45, 1279-1284.[2]

Experimental Protocols
Synthesis of Hexaaquacopper(II) Perchlorate
This protocol describes the synthesis from basic copper(II) carbonate and perchloric acid.[3]

Materials:

Basic copper(II) carbonate (CuCO₃·Cu(OH)₂)
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Perchloric acid (HClO₄), 60% aqueous solution

Distilled water

Procedure:

In a fume hood, carefully add a stoichiometric amount of basic copper(II) carbonate to a 60%

aqueous solution of perchloric acid in a molar ratio of 1:2 (carbonate to HClO₄). The addition

should be done slowly and with constant stirring to control the effervescence (release of

CO₂).

Once the addition is complete and the reaction has subsided, gently heat the resulting blue

solution to evaporate approximately 60-70% of the water. This will concentrate the solution.

Allow the concentrated solution to cool to room temperature. Blue crystals of

hexaaquacopper(II) perchlorate should begin to form.[3]

To maximize the yield, the solution can be further cooled in an ice bath or refrigerator.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold distilled water to remove any residual acid.

Dry the crystals in a desiccator over a suitable drying agent.

Crystallization for X-ray Diffraction
High-quality single crystals can be obtained through slow evaporation from an aqueous

solution.

Procedure:

Prepare a saturated or near-saturated solution of the synthesized hexaaquacopper(II)
perchlorate in distilled water. Gentle heating may be required to fully dissolve the salt.

Filter the solution through a syringe filter (0.22 µm) into a clean crystallization vessel (e.g., a

small beaker or vial). This removes any particulate matter that could act as unwanted

nucleation sites.
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Cover the vessel with parafilm and pierce a few small holes in it. This allows for slow

evaporation of the solvent.

Place the vessel in a vibration-free environment at a constant temperature.

Monitor the vessel over several days to weeks for the formation of well-defined single

crystals.

Once crystals of a suitable size and quality have formed, carefully harvest them from the

mother liquor.
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Caption: Experimental workflow for the synthesis and crystallization of hexaaquacopper(II)
perchlorate.
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Caption: Logical relationship of the synthesis of hexaaquacopper(II) perchlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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